N-methyl-N-phenylmethanesulfonamide

• IUPAC Name: N-methyl-N-phenylmethanesulfonamide
• InChI: InChI=1S/C8H11NO2S/c1-9(12(2,10)11)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key: GVUINMQKMBASGD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C
• Molecular Formula: C8H11NO2S
• DSSTOX Substance ID: DTXSID40879191
• Molecular Weight: 185.25 g/mol
• CAS RN: 13229-35-1

Description

“N-methyl-N-phenylmethanesulfonamide” is a chemical compound with the CAS Number: 13229-35-1. It has a molecular weight of 185.25.

Molecular Structure Analysis

The molecular formula of “N-methyl-N-phenylmethanesulfonamide” is C8H11NO2S. The average mass is 185.243 Da and the monoisotopic mass is 185.051056 Da.

Physical And Chemical Properties Analysis

“N-methyl-N-phenylmethanesulfonamide” has a molecular weight of 185.25. Unfortunately, other physical and chemical properties like density, boiling point, and melting point are not available in the resources.

Scientific Research Applications

Synthesis and Chemical Properties

New Synthetic Approaches N-methyl-N-phenylmethanesulfonamide has been a subject of study in the synthesis of phenylmethanesulfonamide derivatives. For instance, a new synthetic route involving the reaction of N,N-dichlorophenylmethanesulfonamide with trichloroethylene was explored, producing a highly electrophilic N-sulfonyl-substituted polyhalogenated aldehyde imine, which demonstrated high reactivity in alkylation reactions (Aizina et al., 2012).

Crystal Structure Analysis The structure of N-methyl-N-phenylmethanesulfonamide and its derivatives has been a significant focus. For instance, the crystal structure of N-methylmethanesulfonamide was determined at low temperatures, revealing a gauche conformation with respect to the sulfonyl methyl group, contrasting with previous ab initio calculations (Higgs et al., 2002).

Chemical Reactions and Modifications Visible-light-promoted radical (phenylsulfonyl)methylation reactions have been developed for electron-rich heteroarenes and N-arylacrylamides, providing efficient access to various (phenylsulfonyl)methylated compounds (Liu & Li, 2016). Also, N-methyl- N-phenylvinylsulfonamides have been used for chemoselective modification of cysteine-containing peptides and proteins, demonstrating the ability to control the drug-antibody ratio for antibody-drug conjugates by tuning the electron deficiency and linker hydrophilicity of probes (Huang et al., 2018).

Biological Interactions and Applications

Protein Modification N-Methyl-N-phenylethenesulfonamide has been used for efficient and highly selective modification of the lysine residue of native peptides via aza-Michael addition, demonstrating potential for site-selective lysine functionalization in native peptides with a free N-terminus (Chen et al., 2017).

Kinase Inhibition for Cancer Treatment Research into sulfonamide-based kinase inhibitors for cancer treatment has explored the synthesis of various phenylmethanesulfonamide derivatives as potential inhibitors of serine-threonine kinases. These compounds have shown varying degrees of inhibitory activity against human cyclin-dependent kinase 2, important for understanding their potential in cancer therapeutics (Wong et al., 2010).

Safety and Hazards

The safety information for “N-methyl-N-phenylmethanesulfonamide” includes several hazard statements: H302, H312, H315, H319, H332, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.